![molecular formula C8H8BrFO B1333660 2-Fluoro-6-methoxybenzyl bromide CAS No. 500912-17-4](/img/structure/B1333660.png)
2-Fluoro-6-methoxybenzyl bromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-6-methoxybenzyl bromide is a chemical compound with the empirical formula C8H8BrFO . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular weight of 2-Fluoro-6-methoxybenzyl bromide is 219.05 . The SMILES string representation of its structure is COc1cccc(F)c1CBr , and its InChI is 1S/C8H8BrFO/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3 .Physical And Chemical Properties Analysis
2-Fluoro-6-methoxybenzyl bromide is a solid . Its appearance is described as clear pale yellow to yellow to orange to pale brown .Scientific Research Applications
Organic Synthesis
2-Fluoro-6-methoxybenzyl bromide: is a valuable reagent in organic synthesis. It is often used as a building block for the construction of more complex molecules. Its utility lies in the presence of both a reactive bromomethyl group and a fluorine atom, which can participate in various organic reactions such as nucleophilic substitutions or serve as a directing group for further functionalization .
Pharmaceutical Research
In pharmaceutical research, this compound finds its application in the synthesis of drug molecules. The fluorine atom in 2-Fluoro-6-methoxybenzyl bromide can significantly alter the biological activity of a compound, affecting its potency, selectivity, and pharmacokinetic properties. This makes it a crucial component in the design of fluorinated analogs of therapeutic agents .
Material Science
The compound’s role in material science is linked to its ability to act as an intermediate in the synthesis of fluorinated polymers and resins. These materials exhibit enhanced stability and resistance to solvents and chemicals, making them suitable for a wide range of industrial applications .
Chemical Engineering
In chemical engineering, 2-Fluoro-6-methoxybenzyl bromide is used in process development and the optimization of synthetic routes. Its reactivity allows for the efficient synthesis of complex molecules on a larger scale, which is essential for the production of fine chemicals and pharmaceuticals .
Biochemistry
Biochemists utilize 2-Fluoro-6-methoxybenzyl bromide in the study of enzyme-catalyzed reactions where the introduction of a fluorine atom can probe the mechanism of enzyme action or inhibit the activity of certain enzymes. This helps in understanding enzyme function and designing enzyme inhibitors .
Environmental Applications
Environmental scientists are exploring the use of fluorinated compounds like 2-Fluoro-6-methoxybenzyl bromide in the development of environmentally friendly agrochemicals. The fluorine atom can confer increased activity and selectivity, reducing the environmental impact of these chemicals .
Safety and Hazards
Mechanism of Action
Target of Action
2-Fluoro-6-methoxybenzyl bromide is primarily used as a reagent in organic synthesis . Its primary targets are organic compounds that undergo reactions such as the Suzuki–Miyaura coupling .
Mode of Action
This compound acts as an electrophile, reacting with nucleophilic organic groups in a process known as transmetalation . In the Suzuki–Miyaura coupling, the bromide group in 2-Fluoro-6-methoxybenzyl bromide is replaced by an organoboron reagent, forming a new carbon-carbon bond .
Biochemical Pathways
The main pathway affected by this compound is the Suzuki–Miyaura cross-coupling reaction, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group tolerant conditions, making it a versatile tool in organic synthesis .
Result of Action
The primary result of the action of 2-Fluoro-6-methoxybenzyl bromide is the formation of new organic compounds via the Suzuki–Miyaura coupling reaction . The specific molecular and cellular effects would depend on the compounds being synthesized.
Action Environment
The efficacy and stability of 2-Fluoro-6-methoxybenzyl bromide can be influenced by various environmental factors, including temperature, pH, and the presence of other reagents. For example, the Suzuki–Miyaura coupling reaction typically requires a palladium catalyst and a base .
properties
IUPAC Name |
2-(bromomethyl)-1-fluoro-3-methoxybenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVKFBCBTHHTDEX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)F)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381385 |
Source
|
Record name | 2-Fluoro-6-methoxybenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
500912-17-4 |
Source
|
Record name | 2-Fluoro-6-methoxybenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(bromomethyl)-1-fluoro-3-methoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.